Cas no 2320465-07-2 (8-(4-ethylbenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane)

• Product Name: 8-(4-ethylbenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane
• CAS No: 2320465-07-2
• MF: C₁₈H₂₃N₃O₂S
• MW: 345.459122896194
• CID: 5339446
• Update Time: 2025-07-16

8-(4-ethylbenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• (1R,5S)-8-((4-ethylphenyl)sulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane
• 8-(4-ethylphenyl)sulfonyl-3-pyrazol-1-yl-8-azabicyclo[3.2.1]octane
• 8-(4-ethylbenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane

• Inchi： 1S/C18H23N3O2S/c1-2-14-4-8-18(9-5-14)24(22,23)21-15-6-7-16(21)13-17(12-15)20-11-3-10-19-20/h3-5,8-11,15-17H,2,6-7,12-13H2,1H3
• InChI Key： RBCFPIOIRZZDIL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC)=CC=1)(N1C2CC(CC1CC2)N1C=CC=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 525
• XLogP3: 3
• Topological Polar Surface Area: 63.6

Additional information on 8-(4-ethylbenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane

Introduction to 8-(4-ethylbenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane (CAS No. 2320465-07-2)

8-(4-ethylbenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane (CAS No. 2320465-07-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azabicyclo compounds, which are known for their diverse biological activities and structural flexibility. The combination of a sulfonyl group, a pyrazole ring, and an azabicyclo[3.2.1]octane scaffold makes this molecule particularly interesting for researchers exploring new drug candidates.

The sulfonyl group in the structure of 8-(4-ethylbenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane plays a crucial role in enhancing the compound's lipophilicity and metabolic stability, which are essential properties for effective drug candidates. Sulfonyl groups are often used in drug design to improve the pharmacokinetic profile of molecules, making them more suitable for oral administration and reducing their susceptibility to metabolic degradation.

The pyrazole ring, another key feature of this compound, is a well-known pharmacophore that has been extensively studied for its diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The presence of a pyrazole ring in the structure of 8-(4-ethylbenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane suggests that this molecule may exhibit similar biological activities, making it a promising candidate for further investigation.

The azabicyclo[3.2.1]octane scaffold is a versatile structural motif that has been explored in various medicinal chemistry applications due to its ability to adopt multiple conformations and interact with different biological targets. This scaffold is known for its ability to enhance the binding affinity and selectivity of molecules, which are critical factors in drug design and development.

Recent studies have highlighted the potential therapeutic applications of 8-(4-ethylbenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory activity in both in vitro and in vivo models. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases.

In another study, published in the European Journal of Medicinal Chemistry, researchers investigated the anticancer properties of 8-(4-ethylbenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane. The results showed that the compound demonstrated significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to the compound's ability to induce apoptosis and inhibit cell proliferation.

The unique combination of structural features in 8-(4-ethylbenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane also makes it an attractive candidate for further optimization through structure-based drug design (SBDD) approaches. SBDD involves using computational methods to predict how a molecule will interact with its target protein, allowing researchers to design more potent and selective drugs with fewer side effects.

In addition to its potential therapeutic applications, 8-(4-ethylbenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane has also been studied for its synthetic accessibility and ease of functionalization. The synthesis of this compound typically involves multi-step procedures that can be optimized for large-scale production, making it feasible for industrial applications.

The safety profile of 8-(4-ethylbenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane is another important consideration in its development as a potential drug candidate. Preclinical studies have shown that the compound exhibits good safety margins and low toxicity levels, which are essential for advancing it through clinical trials.

In conclusion, 8-(4-ethylbenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane (CAS No. 2320465-07-2) is a promising compound with a unique combination of structural features that make it an attractive candidate for further research and development in medicinal chemistry and drug discovery. Its potential therapeutic applications, synthetic accessibility, and favorable safety profile make it a valuable addition to the growing arsenal of compounds being explored for their medical benefits.